Cas no 1165-38-4 (2,3-Seco-5-androstan-17-one-2,3-dicarboxylic acid)

2,3-Seco-5-androstan-17-one-2,3-dicarboxylic acid structure
1165-38-4 structure
Product Name:2,3-Seco-5-androstan-17-one-2,3-dicarboxylic acid
CAS No:1165-38-4
MF:C19H28O5
MW:336.42262
CID:117467
Update Time:2019-03-14

2,3-Seco-5-androstan-17-one-2,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Benz[e]indene-6,7-diaceticacid, dodecahydro-3a,6-dimethyl-3-oxo-, (3aS,5aS,6S,7S,9aR,9bS)-
    • 2,3-Seco-5-androstan-17-one-2,3-dicarboxylic acid
    • 17-Oxo-2,3-seco-5-androstan-2,3-dioic acid
    • 2,3-SECO-5A-ANDROSTANE-17-ONE-2,3-DIOIC ACID
    • Inchi: InChI=1S/C19H28O5/c1-18-8-7-14-12(13(18)5-6-15(18)20)4-3-11(9-16(21)22)19(14,2)10-17(23)24/h11-14H,3-10H2,1-2H3,(H,21,22)(H,23,24)/t11-,12-,13-,14-,18-,19-/m0/s1
    • InChI Key: CEUQHWSIXGFNGI-GHJQBBOJSA-N
    • SMILES: O=C1CC[C@]2([H])[C@]1(C)CC[C@]1([H])[C@@](C)(CC(=O)O)[C@H](CC(=O)O)CC[C@]12[H]

Computed Properties

  • Exact Mass: 336.19400

Experimental Properties

  • PSA: 91.67000
  • LogP: 3.36370
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